5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C18H17BrN2O3S
• Molecular Weight: 421.3 g/mol
• IUPAC Name: (5Z)-5-[(5-bromofuran-2-yl)methylidene]-2-(4-methoxyphenyl)imino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H17BrN2O3S/c1-3-10-21-17(22)15(11-14-8-9-16(19)24-14)25-18(21)20-12-4-6-13(23-2)7-5-12/h4-9,11H,3,10H2,1-2H3/b15-11-,20-18?
• InChI Key: VXHDHSDFSBFWNP-CYIIUJIZSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC=C(O2)Br)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCCN1C(=O)C(=CC2=CC=C(O2)Br)SC1=NC3=CC=C(C=C3)OC

Description

5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one, also known as BMIPP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. BMIPP belongs to the class of thiazolidinone derivatives, which have been shown to exhibit a range of biological activities.

Scientific Research Applications

5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been studied for a variety of scientific research applications. One of the most promising areas of research is in the field of cancer treatment. 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to exhibit anti-cancer activity in a number of different cancer cell lines. This activity is thought to be due to the ability of 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one to induce apoptosis, or programmed cell death, in cancer cells. 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has also been studied for its potential use as an anti-inflammatory agent, as well as for its ability to inhibit the growth of bacteria and fungi.

Mechanism of Action

The exact mechanism of action of 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is not fully understood. However, it is thought that 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one exerts its biological effects by interacting with specific molecular targets in cells. One potential target is the mitochondria, which are organelles that play a key role in cellular energy production. 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one may disrupt mitochondrial function, leading to the induction of apoptosis in cancer cells. 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one may also interact with other cellular targets, such as enzymes or signaling molecules, to exert its effects.
Biochemical and Physiological Effects:
5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer activity, 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines. 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has also been shown to inhibit the growth of bacteria and fungi, suggesting potential applications as an antimicrobial agent. In addition, 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to have antioxidant activity, which may be beneficial for preventing oxidative damage in cells.

Advantages and Limitations for Lab Experiments

5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has several advantages for use in lab experiments. It is readily available and relatively inexpensive to synthesize. 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is also stable under a range of conditions, making it easy to handle and store. However, one limitation of using 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one in lab experiments is that its mechanism of action is not fully understood. This can make it difficult to design experiments to study its effects. In addition, 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one may have off-target effects that could complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research on 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one. One area of interest is in understanding its mechanism of action in more detail. This could involve identifying specific molecular targets that 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one interacts with, as well as investigating its effects on cellular pathways. Another area of research could involve testing 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one in animal models of disease to determine its efficacy and potential side effects. Finally, 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one could be modified to improve its potency or selectivity, which could lead to the development of more effective therapeutic agents.

Synthesis Methods

5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one can be synthesized using a variety of methods. One of the most common methods involves the reaction of 5-bromo-2-furaldehyde and 4-methoxybenzaldehyde with thiosemicarbazide and propylamine in the presence of acetic acid. The resulting compound is then cyclized to form 5-[(5-Bromo-2-furyl)methylene]-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one. Other methods involve the use of different starting materials and reaction conditions, but the overall strategy is similar.